5-(Difluoromethyl)-6-(dimethylamino)pyridine-3-carboxylic acid

• IUPAC Name: 5-(difluoromethyl)-6-(dimethylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H10F2N2O2/c1-13(2)8-6(7(10)11)3-5(4-12-8)9(14)15/h3-4,7H,1-2H3,(H,14,15)
• InChI Key: WLRFYJQDVGKLRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=N1)C(=O)O)C(F)F
• Molecular Formula: C9H10F2N2O2
• Molecular Weight: 216.18 g/mol

Description

Synthesis Analysis

This involves the methods used to synthesize the compound. It could involve various chemical reactions, use of catalysts, and specific conditions such as temperature and pressure.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, which describes the precise sequence of chemical events that lead to the product.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, optical activity, and reactivity.

Mechanism of Action

If the compound is biologically active, its mechanism of action would describe how it interacts with biological systems. This could involve binding to specific proteins, inhibiting enzymes, or interacting with cell membranes.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It could include toxicity, flammability, environmental impact, and precautions for safe handling.